Cas no 1367789-66-9 (Isoquinoline, 1,4-dibromo-8-fluoro-)

• Product Name: Isoquinoline, 1,4-dibromo-8-fluoro-
• CAS No: 1367789-66-9
• MF: C₉H₄Br₂FN
• MW: 304.941164016724
• CID: 5252279
• Update Time: 2025-07-20

Isoquinoline, 1,4-dibromo-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dibromo-8-fluoro-

• Inchi： 1S/C9H4Br2FN/c10-6-4-13-9(11)8-5(6)2-1-3-7(8)12/h1-4H
• InChI Key： SSUSMJWSDHJBQX-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC=C2F)C(Br)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline, 1,4-dibromo-8-fluoro-

Isoquinoline, 1,4-dibromo-8-fluoro- (CAS No. 1367789-66-9): A Versatile Scaffold in Modern Medicinal Chemistry

The compound Isoquinoline, 1,4-dibromo-8-fluoro- (CAS No. 1367789-66-9) represents a fascinating derivative of the isoquinoline core, a heterocyclic structure that has long been recognized for its significant pharmacological potential. This particular derivative, characterized by the presence of bromine and fluorine substituents at the 1 and 4 positions respectively, and a fluorine atom at the 8 position, exhibits unique chemical and biological properties that make it a valuable scaffold in the development of novel therapeutic agents.

The isoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with a wide range of biological targets. The bromo and fluoro substituents in Isoquinoline, 1,4-dibromo-8-fluoro- introduce additional reactivity and modularity, allowing for further functionalization and optimization. These substituents can serve as handles for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. Moreover, the electron-withdrawing nature of the bromine and fluorine atoms can influence the electronic properties of the molecule, thereby modulating its interactions with biological targets.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, transition-metal-catalyzed reactions have been employed to introduce various functional groups at specific positions on the isoquinoline ring. These techniques have allowed chemists to generate libraries of derivatives with tailored properties for high-throughput screening. The use of computational chemistry tools has also played a crucial role in predicting the biological activity of these derivatives, thereby accelerating the drug discovery process.

The biological activity of Isoquinoline, 1,4-dibromo-8-fluoro- has been extensively explored in recent years. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in cancer progression. The bromine and fluoro substituents are particularly important in this context, as they can enhance binding affinity and selectivity. For example, computational studies have suggested that these substituents can improve interactions with the active site of kinases, which are key targets in oncology.

In addition to its anticancer applications, this compound has shown promise in other therapeutic areas. Research has indicated that it may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis. The unique electronic distribution induced by the bromo and fluoro groups could disrupt essential bacterial processes, making it an attractive candidate for developing novel antibiotics.

The synthesis of Isoquinoline, 1,4-dibromo-8-fluoro- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach involves the bromination and fluorination of isoquinoline precursors using appropriate reagents under controlled conditions. Palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups at desired positions on the ring system. These synthetic strategies underscore the versatility of this scaffold and its potential for further derivatization.

The development of new analytical techniques has further facilitated the study of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are particularly useful for characterizing its structure and purity. These techniques provide detailed information about the molecular architecture and conformational preferences of the compound, which is essential for understanding its biological behavior.

The impact of computational chemistry on the study of Isoquinoline, 1,4-dibromo-8-fluoro- cannot be overstated. Molecular modeling studies have been instrumental in predicting binding modes and affinities for various biological targets. These predictions are often validated experimentally through x-ray crystallography or other structural determination methods. The integration of computational tools with experimental data has significantly accelerated the discovery process.

In conclusion, Isoquinoline, 1,4-dibromo-8-fluoro- (CAS No. 1367789-66-9) is a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents. Recent advances in synthetic methodologies and computational chemistry have further enhanced its utility in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative medicines.